Cas no 19157-81-4 (3-(4-Nitrophenoxy)aniline hydrochloride)

• Product Name: 3-(4-Nitrophenoxy)aniline hydrochloride
• CAS No: 19157-81-4
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 907819
• PubChem ID: 24196169
• Update Time: 2025-11-01

3-(4-Nitrophenoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenoxy)aniline,hydrochloride
• 3-(4-Nitro-phenoxy)-anilin, Hydrochlorid
• 3-(4-nitrophenoxy)aniline
• 3-(4-nitro-phenoxy)-aniline, hydrochloride
• EN300-80093
• hydrochloride
• NSC211554
• 3-(4-Nitrophenoxy)aniline hydrochloride
• 19157-81-4
• CS-0261800
• NSC-211554
• DTXSID70638793
• 3-(4-nitrophenoxy)anilinehydrochloride
• 3-(4-Nitrophenoxy)aniline--hydrogen chloride (1/1)
• 3-(4-nitrophenoxy)aniline;hydrochloride

• Inchi： 1S/C12H10N2O3.ClH/c13-9-2-1-3-12(8-9)17-11-6-4-10(5-7-11)14(15)16;/h1-8H,13H2;1H
• InChI Key： SNLVNNCQKNYQGH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)N)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.04600
• Monoisotopic Mass: 266.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 4.87570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Nitrophenoxy)aniline hydrochloride

Comprehensive Guide to 3-(4-nitrophenoxy)aniline hydrochloride (CAS No. 19157-81-4): Properties, Applications, and Market Insights

3-(4-nitrophenoxy)aniline hydrochloride (CAS No. 19157-81-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as 3-(4-nitrophenoxy)aniline HCl, is a derivative of aniline and is widely used in the synthesis of various intermediates and active pharmaceutical ingredients (APIs). Its unique chemical structure makes it a valuable building block in medicinal chemistry and material science.

The chemical formula of 3-(4-nitrophenoxy)aniline hydrochloride is C₁₂H₁₁N₂O₃·HCl, and it typically appears as a yellow to light brown crystalline powder. The compound is known for its stability under standard conditions, making it suitable for various laboratory applications. Researchers often utilize this compound in the development of dyes, polymers, and pharmaceutical intermediates due to its reactive nitrophenoxy and aniline functional groups.

One of the most common applications of 3-(4-nitrophenoxy)aniline hydrochloride is in the synthesis of azo dyes, which are widely used in the textile industry. The compound's ability to form stable azo linkages makes it a preferred choice for producing vibrant and long-lasting colors. Additionally, its role in pharmaceutical research cannot be overlooked. It serves as a key intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for 3-(4-nitrophenoxy)aniline hydrochloride has surged due to its relevance in green chemistry and sustainable synthesis. With increasing awareness of environmental impact, researchers are exploring eco-friendly methods to produce this compound. Innovations such as catalytic reduction and solvent-free reactions are gaining traction, aligning with global trends toward sustainable chemical manufacturing.

The market dynamics for 3-(4-nitrophenoxy)aniline hydrochloride are influenced by its applications in high-performance materials and pharmaceuticals. Key players in the chemical industry are investing in R&D to expand its utility, particularly in drug discovery and advanced material science. The compound's versatility and compatibility with various synthetic routes make it a valuable asset in modern chemistry.

For researchers and industry professionals, understanding the safety and handling of 3-(4-nitrophenoxy)aniline hydrochloride is crucial. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-(4-nitrophenoxy)aniline hydrochloride (CAS No. 19157-81-4) is a multifaceted compound with broad applications in pharmaceuticals, dyes, and material science. Its role in sustainable chemistry and drug development highlights its importance in contemporary research. As the chemical industry evolves, this compound is expected to remain a critical component in innovative syntheses and industrial applications.